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Compound of Interest

Compound Name: Coumarin 545T

Cat. No.: B132394 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the fabrication of high-

efficiency Organic Light-Emitting Diodes (OLEDs) utilizing Coumarin 545T (C545T) as a

green-emitting dopant. C545T is a fluorescent dye known for its high emission yield, excellent

photostability, and good solubility, making it a popular choice for producing efficient and stable

green OLEDs.

Overview of Coumarin 545T in OLEDs
Coumarin 545T, chemically known as 10-(2-Benzothiazolyl)-2,3,6,7-tetrahydro-1,1,7,7-

tetramethyl-1H,5H,11H-(1)benzopyropyrano(6,7-8-I,j)quinolizin-11-one, is widely used as a

green dopant in a host material, typically Tris(8-hydroxyquinolinato)aluminium (Alq3), within the

emissive layer of an OLED.[1] Doping a host material with a small amount of a highly

fluorescent dye like C545T can significantly enhance the electroluminescence efficiency and

color purity of the device. The energy transfer from the host to the dopant molecules is a critical

process for the device's performance.

Key Properties of Coumarin 545T:
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Property Value

CAS Number 155306-71-1

Molecular Formula C26H26N2O2S

Molecular Weight 430.56 g/mol

HOMO Level 5.6 eV[1]

LUMO Level 3.0 eV[1]

Absorption Peak (λmax) 473 nm (in THF)[1]

Fluorescence Peak (λem) 506 nm (in THF)[1]

Device Structures and Performance
Several device architectures have been reported to achieve high efficiency with C545T. The

choice of materials for the hole injection layer (HIL), hole transport layer (HTL), host for the

emissive layer (EML), electron transport layer (ETL), and electron injection layer (EIL)

significantly impacts the overall device performance. Below are examples of device structures

and their reported performance metrics.

Table 1: Performance of C545T-based OLEDs

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.ossila.com/products/c545t
https://www.ossila.com/products/c545t
https://www.ossila.com/products/c545t
https://www.ossila.com/products/c545t
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b132394?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Device Structure
Max. Current
Efficiency (cd/A)

Max. Power
Efficiency (lm/W)

Max. External
Quantum
Efficiency (EQE)
(%)

ITO/Mg (1

nm)/Cs2O:Bphen (11

nm)/Alq3 (30

nm)/C545T:Alq3 (30

nm)/NPB (60

nm)/WO3 (5 nm)/Al

23.7[1] 12.4[1] Not Reported

ITO/CuPc (15

nm)/NPB (60 nm)/1%

C545T:Alq3 (37.5

nm)/Alq3 (37.5

nm)/LiF (1 nm)/Al (200

nm)

10.4[2] 3.9[2] Not Reported

Tandem Device:

ITO/MoO3/NPB/Alq3:

C545T/Alq3/LiF/Al/W

O3/Au/MoO3/NPB/Alq

3:C545T/Alq3/LiF/Al

33.9[3] 12.0[3] Not Reported

Experimental Protocols
This section outlines a general protocol for the fabrication of a C545T-based OLED using

vacuum thermal evaporation, a common technique for small-molecule OLEDs.

Substrate Preparation
Substrate: Indium Tin Oxide (ITO)-coated glass with a sheet resistance of 10-20 Ω/sq is

typically used as the anode.

Cleaning:
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Sequentially sonicate the ITO substrates in ultrasonic baths of detergent, deionized water,

acetone, and isopropanol for 15 minutes each.

Dry the substrates using a high-purity nitrogen gun.

Treat the substrates with oxygen plasma or UV-ozone for 5-10 minutes to improve the

work function of the ITO and enhance hole injection.

Organic and Metal Layer Deposition
This process is carried out in a high-vacuum thermal evaporation system with a base pressure

of < 5 x 10⁻⁶ mBar.

Layer Deposition:

Mount the cleaned ITO substrates in the evaporation chamber.

Deposit the organic layers and the metal cathode sequentially without breaking the

vacuum. The deposition rates should be carefully controlled using a quartz crystal monitor.

A typical device structure and deposition parameters are provided in the table below.

Table 2: Deposition Parameters for a Standard C545T
OLED
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Layer Material Thickness (nm)
Deposition Rate
(Å/s)

Hole Injection Layer

(HIL)

CuPc (Copper

Phthalocyanine)
15 1-2

Hole Transport Layer

(HTL)

NPB (N,N'-Di(1-

naphthyl)-N,N'-

diphenyl-1,1'-

biphenyl-4,4'-diamine)

60 1-2

Emissive Layer (EML)
1% C545T doped in

Alq3
37.5

1-2 (for Alq3), 0.01-

0.02 (for C545T)

Electron Transport

Layer (ETL)

Alq3 (Tris(8-

hydroxyquinolinato)alu

minium)

37.5 1-2

Electron Injection

Layer (EIL)
LiF (Lithium Fluoride) 1 0.1-0.2

Cathode Al (Aluminum) 200 5-10

Doping: The emissive layer is created by co-evaporation of the host (Alq3) and the dopant

(C545T) from separate sources. The doping concentration is controlled by adjusting the

relative deposition rates of the two materials. A 1% doping concentration is often found to be

optimal.[2]

Encapsulation
To prevent degradation from moisture and oxygen, the fabricated devices should be

encapsulated in a dry nitrogen-filled glovebox.

A glass lid is typically sealed to the device substrate using a UV-curable epoxy resin. A getter

(moisture and oxygen scavenger) is often placed inside the encapsulation to enhance the

device's lifetime.

Device Characterization
Current-Voltage-Luminance (J-V-L) Characteristics:
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Use a source measure unit (SMU) and a calibrated photodiode or a spectroradiometer.

Apply a forward bias to the device and measure the current density and luminance as a

function of the driving voltage.

Electroluminescence (EL) Spectrum:

Measure the emitted light spectrum at a constant driving voltage or current using a

spectroradiometer.

Efficiency Calculation:

Current Efficiency (cd/A): Calculated from the luminance and current density.

Power Efficiency (lm/W): Calculated from the luminance, current density, and driving

voltage.

External Quantum Efficiency (EQE): The ratio of the number of photons emitted to the

number of electrons injected.

Visualizations
Device Structure Workflow
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Caption: OLED Fabrication Workflow.
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Energy Level Diagram
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Caption: OLED Energy Level Diagram.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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